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Compound of Interest

Compound Name: 3-Pentanol-d5

Cat. No.: B15605733 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation of 3-Pentanol-d5
stock solutions for use in various experimental settings. 3-Pentanol-d5, a deuterated form of 3-

Pentanol, is frequently utilized as an internal standard for quantitative analyses by Nuclear

Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid

Chromatography-Mass Spectrometry (LC-MS)[1]. The stability and distinct mass of deuterated

compounds make them ideal tracers in metabolic and pharmacokinetic studies[1][2]. Accurate

preparation of stock solutions is critical for obtaining reproducible and reliable experimental

results. This guide outlines the necessary materials, safety precautions, and step-by-step

procedures for preparing and storing these solutions.

Physicochemical Properties and Safety Information
3-Pentanol-d5 is a stable, isotopically labeled compound. Understanding its physical and

chemical properties is essential for accurate solution preparation and safe handling.

Table 1: Physicochemical Properties of 3-Pentanol-d5 and its non-deuterated analogue.
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Property 3-Pentanol-d5 3-Pentanol (for reference)

Molecular Formula C₅H₇D₅O[2] C₅H₁₂O[3][4]

Molecular Weight 93.18 g/mol [2] 88.15 g/mol [3][4]

CAS Number 144032-75-7[2][4] 584-02-1[3][5]

Appearance Colorless liquid[2] Colorless liquid[3][4]

Density
Not specified, but similar to 3-

Pentanol
~0.815 g/cm³[3][5]

Boiling Point
Not specified, but similar to 3-

Pentanol
~115.3 °C[3][5]

Melting Point ~ -8 °C[2] ~ -63.7 °C[5]

Solubility
Soluble in DMSO, Ethanol,

DMF[2]

Miscible with water, soluble in

alcohols and other organic

solvents[3].

Safety Precautions:

3-Pentanol is a flammable liquid and vapor[4]. Handle 3-Pentanol-d5 with the same

precaution. Work in a well-ventilated area, preferably a fume hood.

Vapors may cause irritation to the skin and eyes[2]. Wear appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat.

Store the compound and its solutions away from heat, sparks, and open flames.

Experimental Protocols
The following protocols provide a standardized method for preparing a high-concentration

primary stock solution and a subsequent lower-concentration working solution.

Protocol 1: Preparation of a 10 mM 3-Pentanol-d5 Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many applications.

Materials and Equipment:

3-Pentanol-d5

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Calibrated micropipettes and sterile tips

Volumetric flask (e.g., 1 mL or 5 mL)

Vortex mixer

Amber glass vials or cryovials for storage

Procedure:

Determine the required mass of 3-Pentanol-d5. Use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (

g/mol )

Example for 1 mL of a 10 mM solution: Mass (mg) = 10 mmol/L x 0.001 L x 93.18 g/mol x

1000 mg/g = 0.9318 mg

Weigh the 3-Pentanol-d5. Tare the analytical balance with a suitable weighing vessel (e.g., a

microcentrifuge tube). Carefully weigh out the calculated mass of 3-Pentanol-d5.

Dissolve the compound. Add the weighed 3-Pentanol-d5 to the volumetric flask. Add a

portion of the DMSO (approximately half the final volume), cap, and vortex until the solid is

completely dissolved.

Adjust to final volume. Carefully add DMSO to the volumetric flask until the meniscus

reaches the calibration mark.
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Homogenize the solution. Cap the flask and invert it several times to ensure the solution is

thoroughly mixed.

Aliquot and store. Dispense the stock solution into small-volume, clearly labeled amber vials

or cryovials. Store at -20°C or -80°C to prevent degradation and evaporation[2]. Aliquoting is

crucial to avoid repeated freeze-thaw cycles[2].

Table 2: Quick Reference for Preparing 3-Pentanol-d5 Stock Solutions in DMSO.

Desired Concentration Volume
Mass of 3-Pentanol-d5
(MW: 93.18)

1 mM 1 mL 0.093 mg

5 mM 1 mL 0.466 mg

10 mM 1 mL 0.932 mg

10 mM 5 mL 4.659 mg

50 mM 1 mL 4.659 mg

Protocol 2: Preparation of a 1 µM Working Solution
This protocol details the serial dilution of the 10 mM stock solution to a common working

concentration.

Materials and Equipment:

10 mM 3-Pentanol-d5 stock solution

Appropriate solvent for the final experiment (e.g., cell culture medium, buffer, methanol)

Calibrated micropipettes and sterile tips

Microcentrifuge tubes or other suitable sterile containers

Procedure:

Perform an intermediate dilution (e.g., to 100 µM).
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Use the dilution formula: M₁V₁ = M₂V₂

(10,000 µM) x V₁ = (100 µM) x (1000 µL)

V₁ = 10 µL

Pipette 10 µL of the 10 mM stock solution into 990 µL of the desired solvent to get a 1 mL

solution of 100 µM. Vortex gently to mix.

Perform the final dilution (to 1 µM).

Use the 100 µM intermediate solution for this step.

(100 µM) x V₁ = (1 µM) x (1000 µL)

V₁ = 10 µL

Pipette 10 µL of the 100 µM intermediate solution into 990 µL of the final solvent to obtain

a 1 mL working solution of 1 µM. Vortex gently.

Use immediately. Working solutions are typically less stable than concentrated stocks and

should be prepared fresh before each experiment.

Visualizations
The following diagrams illustrate the experimental workflow and the logical application of 3-
Pentanol-d5 as an internal standard.
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Caption: Workflow for preparing 3-Pentanol-d5 stock solution.
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Caption: Use of 3-Pentanol-d5 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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